Cas no 2227662-84-0 (rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide)

• Product Name: rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide
• CAS No: 2227662-84-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6560532
• PubChem ID: 165669061
• Update Time: 2025-08-02

rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide
• 2227662-84-0
• rac-N-{4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]phenyl}acetamide
• EN300-1786056

• Inchi： 1S/C13H18N2O/c1-8(16)15-10-6-4-9(5-7-10)11-12(14)13(11,2)3/h4-7,11-12H,14H2,1-3H3,(H,15,16)/t11-,12-/m1/s1
• InChI Key： CTVRQDVIOBMIEP-VXGBXAGGSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide

Comprehensive Overview of rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide (CAS No. 2227662-84-0)

rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide (CAS No. 2227662-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropylphenyl acetamide derivatives, which are known for their bioactivity and relevance in drug discovery. The presence of both amino and acetamide functional groups in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.

The molecular formula of rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide is C13H18N2O, with a molecular weight of approximately 218.30 g/mol. The compound features a cyclopropyl ring substituted with two methyl groups and an amino group, attached to a phenyl ring that is further functionalized with an acetamide moiety. This structural arrangement is particularly interesting for researchers investigating small-molecule inhibitors and enzyme modulators, as it offers a balance of hydrophobicity and hydrogen-bonding potential.

In recent years, the demand for rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide has increased due to its potential role in targeting specific biological pathways. For instance, compounds with similar structures have been explored for their ability to interact with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical in diseases like cancer, inflammation, and neurological disorders. Researchers are particularly interested in understanding how the stereochemistry of the cyclopropyl group influences the compound's binding affinity and selectivity.

The synthesis of rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide typically involves multi-step organic reactions, including cyclopropanation, amination, and acetylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to characterize the compound and confirm its structural integrity.

From a commercial perspective, rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide is primarily supplied by specialty chemical manufacturers and research laboratories. Its applications span across medicinal chemistry, drug development, and biochemical assays. The compound is often used as a building block for designing more complex molecules with enhanced pharmacological properties. Given its niche market, pricing and availability can vary significantly depending on the supplier and the required purity grade.

One of the trending topics in the field of small-molecule therapeutics is the exploration of chiral compounds and their biological effects. The "rac" prefix in rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide indicates that it is a racemic mixture, containing both enantiomers of the compound. Researchers are increasingly focusing on isolating and studying the individual enantiomers to determine their distinct biological activities. This approach aligns with the broader industry trend toward enantioselective synthesis and personalized medicine.

In addition to its pharmaceutical potential, rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide has also been investigated in the context of chemical biology and proteomics. Its ability to form stable interactions with proteins makes it a valuable tool for studying protein-ligand interactions and identifying novel drug targets. The compound's stability under physiological conditions further enhances its utility in in vitro and in vivo studies.

For researchers and procurement specialists, understanding the storage conditions and handling requirements of rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide is crucial. The compound should be stored in a cool, dry place, preferably under inert atmosphere, to prevent degradation. Proper handling procedures, including the use of personal protective equipment (PPE), are recommended to ensure safety during laboratory use.

Looking ahead, the future of rac-N-{4-(1R,3S)-3-amino-2,2-dimethylcyclopropylphenyl}acetamide appears promising, with ongoing research aimed at unlocking its full potential. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing our understanding of molecular interactions and therapeutic development. Its unique structural features and versatility make it a valuable asset in the toolkit of modern chemists and biologists alike.